Cas no 82-57-5 (visnagin)

visnagin structure

Product Name:visnagin

CAS No:82-57-5

MF:C₁₃H₁₀O₄

MW:230.216104030609

CID:724696

PubChem ID:6716

Update Time:2024-10-27

visnagin Chemical and Physical Properties

Names and Identifiers

- visnagin
- 4-methoxy-7-methyl-5H-furo[3,2-g]chromen-5-one
- 4-methoxy-7-methylfuro[3,2-g]chromen-5-one
- 5H-Furo[3,2-g][1]benzopyran-5-one,4-methoxy-7-methyl-
- VISNAGIN(P)
- 4-Methoxy-7-Methyl-5H-furo[3,2-g][1]benzopyran-5-one
- 5-methoxy-2-methylfuranobenzopyran-4-one
- 5-Methoxy-2-methylfuranochromone
- Desmethoxykhellin
- EINECS 201-430-3
- Visnagidin
- Visnagine
- [ "" ]
- 4-Methoxy-7-methyl-5H-furo[3,2-g][1]benzopyran-5-one (ACI)
- Visnagin (6CI)
- 5-Methoxy-2-methyl-6,7-furanochrome
- NSC 100593
- 5H-FURO(3,2-g)(1)BENZOPYRAN-5-ONE, 4-METHOXY-7-METHYL-
- AKOS015955735
- HMS2268P15
- VS-08551
- KBioSS_001707
- Spectrum_001227
- NSC100593
- KBio1_001493
- Oprea1_854963
- KBioGR_002251
- LMPK13110003
- BSPBio_003099
- 4-Methoxy-7-methyl-furo[3,2-g]chromen-5-one
- 4-Methoxy-7-methyl-5H-furo[3,2-g]-1-benzopyran-5-one
- KBio2_006843
- 4-Methoxy-7-methyl-5H-furo[3,2-g]chromen-5-one #
- EN300-6745554
- Spectrum4_001766
- NZVQLVGOZRELTG-UHFFFAOYSA-
- SpecPlus_000453
- DivK1c_006549
- FT-0603293
- CHEMBL45176
- SMR000112234
- UNII-P64438MLBW
- GTPL433
- KBio2_001707
- SDCCGMLS-0066603.P001
- DTXSID50231509
- KBio2_004275
- KBio3_002319
- 82-57-5
- SCHEMBL498450
- Spectrum3_001340
- NCGC00178297-01
- 4-Methoxy-7-methylfuro(3,2-g)chromen-5-one
- SR-01000765669-3
- Q7936365
- 5H-Furo[3,2-g][1]benzopyran-5-one, 4-methoxy-7-methyl-
- SPECTRUM310041
- InChI=1/C13H10O4/c1-7-5-9(14)12-11(17-7)6-10-8(3-4-16-10)13(12)15-2/h3-6H,1-2H3
- 5-19-06-00030 (Beilstein Handbook Reference)
- MLS000697721
- CHEBI:10002
- NCGC00095626-02
- CCG-38444
- P64438MLBW
- NSC-100593
- SR-01000765669
- Spectrum2_001796
- BRD-K68995359-001-02-8
- SPBio_001751
- HY-N1082
- SR-01000765669-4
- BDBM50051349
- MFCD00005008
- VISNAGIN [MI]
- BRD-K68995359-001-06-9
- BRN 0234955
- 4-Methoxy-7-methyl-5H-furo(3,2-g)(1)-benzopyran-5-one
- 4-METHOXY-7-METHYL-5H-FURO(3,2-G)(1)BENZOPYRAN-5-ONE
- 5H-Furo[3, 4-methoxy-7-methyl-
- Desmethoxykhellin; NSC 100593; Visnagidin; Visnagine
- FUK-724
- L000822
- NS00038213
- Spectrum5_000351
- MEGxp0_000332
- NCGC00095626-01
- 4-methoxy-7-methylpyrano[3,2-f][1]benzoxol-5-one
- C09049
- CS-0016370
- MLSMR
- DB-056633
- STL372894
- G12046
- BBL027492
- Inchi： 1S/C13H10O4/c1-7-5-9(14)12-11(17-7)6-10-8(3-4-16-10)13(12)15-2/h3-6H,1-2H3
- InChI Key： NZVQLVGOZRELTG-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC3=C(C=2OC)C=CO3)OC(C)=C1

Computed Properties

Exact Mass: 230.05800
Monoisotopic Mass: 230.057909
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.7
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2.3

Experimental Properties

Color/Form: Yellow powder
Density: 1.1302 (rough estimate)
Melting Point: 139-142 °C
Boiling Point: 292.2°C (rough estimate)
Flash Point: 182.5°C
Refractive Index: 1.4300 (estimate)
PSA: 52.58000
LogP: 2.85620
Solubility: It is very slightly soluble in water, slightly soluble in ethanol, and easily soluble in chloroform
Vapor Pressure: 0.0±0.9 mmHg at 25°C

visnagin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
RTECS：LV1420000
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：Store at 4 ℃, better at -4 ℃

visnagin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449042315-1g	4-Methoxy-7-methyl-5H-furo[3,2-g]chromen-5-one	82-57-5	97%	1g	$325.50	2023-09-01
TRC	V675008-100mg	Visnagin	82-57-5		100mg	$ 50.00	2022-06-02
TRC	V675008-500mg	Visnagin	82-57-5		500mg	$ 70.00	2022-06-02
TRC	V675008-1g	Visnagin	82-57-5		1g	$ 115.00	2022-06-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8198-2 mg	Visnagin	82-57-5	99.87%	2mg	￥433.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8198-5 mg	Visnagin	82-57-5	99.87%	5mg	￥618.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8198-25 mg	Visnagin	82-57-5	99.87%	25mg	￥1590.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8198-50 mg	Visnagin	82-57-5	99.87%	50mg	￥2385.00	2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	V81430-5mg	4-Methoxy-7-methyl-5H-furo[3,2-g]chromen-5-one	82-57-5	,HPLC≥98%	5mg	¥1178.0	2023-09-06
MedChemExpress	HY-N1082-5mg	Visnagin	82-57-5	≥96.0%	5mg	￥2700	2022-08-30

visnagin Production Method

Production Method 1

122822-92-8

82-57-5

Reaction Conditions

1.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 2

122822-89-3

82-57-5

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Palladium chloride , Cuprous chloride Solvents: Dimethylformamide , Water
2.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
3.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
3.2 Reagents: Hydrochloric acid Solvents: Methanol
4.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 3

122822-87-1

82-57-5

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Triethylamine Solvents: Tetrahydrofuran
2.1 Reagents: Methyl iodide , Sodium hydride Solvents: Tetrahydrofuran
3.1 Reagents: Oxygen Catalysts: Palladium chloride , Cuprous chloride Solvents: Dimethylformamide , Water
4.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
5.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
5.2 Reagents: Hydrochloric acid Solvents: Methanol
6.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 4

13007-92-6

2786-02-9

82-57-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Tetrabutylammonium bromide
2.1 Reagents: Acetyl chloride Solvents: Dichloromethane
2.2 -
3.1 Reagents: Boron trifluoride etherate , Triethylamine Solvents: Tetrahydrofuran
4.1 Reagents: Methyl iodide , Sodium hydride Solvents: Tetrahydrofuran
5.1 Reagents: Oxygen Catalysts: Palladium chloride , Cuprous chloride Solvents: Dimethylformamide , Water
6.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
7.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
7.2 Reagents: Hydrochloric acid Solvents: Methanol
8.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 5

122822-91-7

82-57-5

Reaction Conditions

1.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Methanol
2.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 6

122822-90-6

82-57-5

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
2.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
2.2 Reagents: Hydrochloric acid Solvents: Methanol
3.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 7

122822-88-2

82-57-5

Reaction Conditions

1.1 Reagents: Methyl iodide , Sodium hydride Solvents: Tetrahydrofuran
2.1 Reagents: Oxygen Catalysts: Palladium chloride , Cuprous chloride Solvents: Dimethylformamide , Water
3.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
4.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
4.2 Reagents: Hydrochloric acid Solvents: Methanol
5.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3

Production Method 8

10549-76-5

82-57-5

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Dichloromethane
1.2 -
2.1 Reagents: Boron trifluoride etherate , Triethylamine Solvents: Tetrahydrofuran
3.1 Reagents: Methyl iodide , Sodium hydride Solvents: Tetrahydrofuran
4.1 Reagents: Oxygen Catalysts: Palladium chloride , Cuprous chloride Solvents: Dimethylformamide , Water
5.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane
6.1 Reagents: Ethyl acetate , Sodium hydride Solvents: Tetrahydrofuran
6.2 Reagents: Hydrochloric acid Solvents: Methanol
7.1 Catalysts: Nickel Solvents: Ethanol

Reference

Reactions of alkylthio-substituted chromium carbene complexes with alkynes: application to synthesis of visnagan

Yamashita, A.; et al, Journal of Organic Chemistry, 1989, 54(19), 4481-3